Cas no 1113-60-6 (β-Hydroxypyruvic Acid)

β-Hydroxypyruvic Acid Properties

Names and Identifiers

• Propanoic acid,3-hydroxy-2-oxo-
• 3-hydroxy-2-oxopropanoic acid
• 3-hydroxypyruvate
• 3-Hydroxypyruvic acid
• 3PY
• hydroxypyruvate
• hydroxy-pyruvic acid
• OH-pyr
• OH-pyruvate
• hydroxypyruvic aci
• Hydroxypyruvic acid
• beta-Hydroxypyruvic acid
• +Expand

• MDL： MFCD00083380
• InChIKey： HHDDCCUIIUWNGJ-UHFFFAOYSA-N
• SMILES： O=C(O)C(CO)=O

Computed Properties

• Exact Mass: 104.01100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 104.011
• Heavy Atom Count: 7
• Complexity: 95.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• LogP: -1.36760
• PSA: 74.60000
• Boiling Point: 252.9±23.0 ºC (760 Torr),
• Melting Point: 202 ºC (ethanol )
• Flash Point: 121.0±19.1 ºC,
• FEMA: 3843 | 3-HYDROXY-2-OXOPROPIONIC ACID
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• Color/Form: White crystalline powder
• Solubility: Soluble in water (50g/l, 20 ℃) and white oil (< 100g/kg, 20 ℃)
• Density: 1.546±0.06 g/cm3 (20 ºC 760 Torr),

β-Hydroxypyruvic Acid Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Instruction： 26-36/37/39-45
• Dangerous goods sign： C
• Hazardous Material transportation number：UN3261 8/PG 3
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases： 22-34
• Signal Word：Danger

β-Hydroxypyruvic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%